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Compound of Interest

Compound Name: Octanediamide

Cat. No.: B1619163

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on the safety, handling, and stability
of Octanediamide (CAS No: 3891-73-4) under standard laboratory conditions. The following
sections detail critical data and protocols to ensure its safe and effective use in research and
development.

Chemical and Physical Properties

Octanediamide, also known as suberamide, is a linear aliphatic diamide. A clear
understanding of its fundamental properties is essential for safe handling and storage.
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Property Value Source
Molecular Formula CsH16N202 [1]
Molecular Weight 172.22 g/mol [1]
Appearance Off-white solid [2]
Melting Point 50 - 54 °C (122 - 129.2 °F) [2]
Boiling Point 225 - 226 °C (437 - 438.8 °F) 2]
at 760 mmHg
Flash Point 165 °C (329 °F) [2]
Vapor Pressure 1 mbar @ 68°C [2]

Safety and Hazard Information

Octanediamide is classified as harmful if swallowed and causes skin irritation. Adherence to
safety protocols is crucial to minimize risk.
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Hazard

Description

Precautionary Statements

Acute Oral Toxicity

Harmful if swallowed.

Wash face, hands, and any
exposed skin thoroughly after
handling. Do not eat, drink or
smoke when using this

product.

Skin Corrosion/Irritation

Causes skin irritation.

Wear protective
gloves/protective clothing/eye
protection/face protection.
Wash contaminated clothing

before reuse.

Serious Eye Damage/Irritation

Causes serious eye irritation.

Wear eye protection/face

protection.

Inhalation

May cause respiratory

irritation.

Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. Use only outdoors or in a

well-ventilated area.

Handling and Personal Protective Equipment (PPE)

Proper handling procedures and the use of appropriate personal protective equipment are

mandatory to ensure personnel safety.

Engineering Controls

e Use in a well-ventilated area.

e Ensure eyewash stations and safety showers are close to the workstation location.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.
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» Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Stability and Reactivity

Octanediamide is stable under normal laboratory conditions. However, it is important to be
aware of its reactivity profile to prevent hazardous situations.

Chemical Stability: Stable under recommended storage conditions.[3]

Conditions to Avoid: Incompatible materials, dust generation, excess heat.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, and nitrogen oxides.

Experimental Protocols
Protocol for Assessing Thermal Stability
(Thermogravimetric Analysis - TGA)

o Objective: To determine the thermal decomposition profile of Octanediamide.
e Instrumentation: A calibrated thermogravimetric analyzer.
o Methodology:

1. Accurately weigh 5-10 mg of Octanediamide into a tared TGA pan.

2. Place the pan in the TGA furnace.

3. Heat the sample from ambient temperature to 600 °C at a heating rate of 10 °C/min under
a nitrogen atmosphere.

4. Record the weight loss as a function of temperature.

o Data Analysis: Determine the onset temperature of decomposition and the percentage of
weight loss at different temperature intervals.
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Protocol for Forced Degradation Study (Hydrolysis)

» Objective: To evaluate the stability of Octanediamide in acidic and basic conditions.

o Materials: Octanediamide, 0.1 N Hydrochloric Acid (HCI), 0.1 N Sodium Hydroxide (NaOH),
HPLC-grade water, and acetonitrile.

o Methodology:
1. Prepare a stock solution of Octanediamide in a suitable solvent (e.g., acetonitrile/water).

2. For acid hydrolysis, mix the stock solution with 0.1 N HCI and incubate at 60 °C for 24

hours.

3. For base hydrolysis, mix the stock solution with 0.1 N NaOH and incubate at 60 °C for 24

hours.

4. At specified time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot, neutralize it, and

dilute it to a suitable concentration.

5. Analyze the samples by a validated HPLC method to quantify the amount of remaining
Octanediamide and detect any degradation products.

o Data Analysis: Calculate the percentage of degradation and identify the major degradation

products.

Visualized Workflows
Spill Response Protocol

Octanediamide Spill Occurs

Click to download full resolution via product page
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Caption: Workflow for responding to an Octanediamide spill.

Personal Protective Equipment (PPE) Selection Guide
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Caption: Decision guide for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1619163#safety-handling-and-stability-of-
octanediamide-under-standard-lab-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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